Cas no 882678-81-1 (4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide)

• Product Name: 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide
• CAS No: 882678-81-1
• MF: C₂₁H₂₃BF₃NO₃
• MW: 405.218436479568
• MDL: MFCD26398550
• CID: 2124321
• PubChem ID: 16086087
• Update Time: 2025-06-13

4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide
• 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-[3-(trifluoromethyl)phenyl]benzamide
• D93860
• EN300-372085
• DB-340352
• SCHEMBL4016155
• CS-0458442
• AS-78143
• 882678-81-1
• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide

• MDL： MFCD26398550
• Inchi： 1S/C21H23BF3NO3/c1-13-9-10-14(11-17(13)22-28-19(2,3)20(4,5)29-22)18(27)26-16-8-6-7-15(12-16)21(23,24)25/h6-12H,1-5H3,(H,26,27)
• InChI Key： JLJGGQXKHGIAMW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1C=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=1)=O)(F)F

Computed Properties

• Exact Mass: 405.1723082 g/mol
• Monoisotopic Mass: 405.1723082 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 405.2
• Topological Polar Surface Area: 47.6

Additional information on 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide

Professional Introduction to 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide (CAS No. 882678-81-1)

4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 882678-81-1, represents a novel class of molecules with potential applications in drug discovery and development. Its unique structural features, particularly the presence of a boronic acid ester moiety and a trifluoromethyl-substituted phenyl ring, make it a promising candidate for further exploration in medicinal chemistry.

The boronic acid ester group in this compound is particularly noteworthy as it serves as a versatile handle for various cross-coupling reactions. These reactions are fundamental in synthetic organic chemistry and have been widely utilized in the construction of complex molecular architectures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent enhances the stability of the boronic acid ester, making it more suitable for applications in Suzuki-Miyaura coupling reactions. This reaction is particularly valuable in pharmaceutical synthesis due to its high selectivity and efficiency.

The presence of the 3-(trifluoromethyl)phenyl group adds another layer of functionality to the molecule. Trifluoromethyl groups are well-known for their ability to modulate the pharmacokinetic properties of drugs. They can improve metabolic stability, enhance binding affinity to biological targets, and increase lipophilicity. These attributes make trifluoromethyl-substituted compounds highly desirable in the development of novel therapeutics.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The compound 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide exemplifies this trend. Researchers have been exploring innovative synthetic routes that leverage the reactivity of boronic acid esters and trifluoromethylation techniques. These advancements have not only improved the efficiency of synthetic processes but also opened up new possibilities for drug design.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a building block for more complex drug candidates. The benzamide moiety is a common pharmacophore found in many therapeutic agents. Its incorporation into a molecule can enhance binding interactions with biological targets and improve overall pharmacological activity. Furthermore, the combination of a boronic acid ester and a trifluoromethyl group provides a unique set of properties that can be fine-tuned to achieve desired pharmacokinetic profiles.

Recent studies have highlighted the importance of understanding the structural-functional relationships in drug design. Computational modeling and experimental investigations have been instrumental in elucidating how different substituents affect the biological activity of molecules. In the case of 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide, these studies have provided valuable insights into how the boronic acid ester and trifluoromethyl groups contribute to its overall properties.

The compound's potential applications extend beyond drug discovery. It has also shown promise in materials science and catalysis. The boronic acid ester functionality can be used to create polymers with unique properties through cross-coupling reactions with other organic molecules. Additionally, the trifluoromethyl group can influence the electronic properties of materials, making this compound a valuable asset in designing advanced materials with specific functionalities.

In conclusion, 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(3-(trifluoromethyl)phenyl)benzamide is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for further research and development. As our understanding of synthetic methodologies and biological interactions continues to evolve，this compound is poised to play an important role in shaping the future of drug discovery and materials science.